Cas no 6969-04-6 (5-(3-nitrophenyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazole)

• Product name: 5-(3-nitrophenyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazole
• CAS No: 6969-04-6
• MF: C₂₁H₁₇N₃O₂
• MW: 343.378584623337
• CID: 1738717
• PubChem ID: 248776

5-(3-nitrophenyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-nitrophenyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazole
• 1H-Pyrazole, 4,5-dihydro-5-(3-nitrophenyl)-1,3-diphenyl-
• 5-(3-Nitro-phenyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazole
• 1H-Pyrazole, 4,5-dihydro-5-(3-nitrophenyl)-1,3-diphenyl-; 5-(3-Nitrophenyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazole; 5-(3-Nitro-phenyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazole
• STK860402
• SMR000515421
• BIM-0030802.P001
• UNM-0000305857
• HMS2840E23
• cid_248776
• AKOS022095253
• NSC66225
• MLS001209367
• CHEMBL1568297
• VU0466991-1
• AKOS000658488
• 5-(3-nitrophenyl)-1,3-diphenyl-2-pyrazoline
• DTXSID60290041
• BDBM54618
• CBMicro_030726
• NSC-66225
• 6969-04-6
• 3-(3-nitrophenyl)-2,5-diphenyl-3,4-dihydropyrazole

• Inchi： InChI=1S/C21H17N3O2/c25-24(26)19-13-7-10-17(14-19)21-15-20(16-8-3-1-4-9-16)22-23(21)18-11-5-2-6-12-18/h1-14,21H,15H2
• InChI Key： DJTKIILFRBLODT-UHFFFAOYSA-N
• SMILES： C1C(N(N=C1C2=CC=CC=C2)C3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-]

Computed Properties

• Exact Mass: 343.13221
• Monoisotopic Mass: 343.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 506.5°C at 760 mmHg
• Flash Point: 260.1°C
• Refractive Index: 1.655
• PSA: 58.74